Cas no 178982-67-7 (2-Benzyloxymethyl-4-isopropyl-1H-imidazole)

• Product Name: 2-Benzyloxymethyl-4-isopropyl-1H-imidazole
• CAS No: 178982-67-7
• Molecular Formula: C₁₄H₁₈N₂O
• Molecular Weight: 230.30552
• CID: 138973
• PubChem ID: 10868113

2-Benzyloxymethyl-4-isopropyl-1H-imidazole Properties

Names and Identifiers

• 1H-Imidazole,5-(1-methylethyl)-2-[(phenylmethoxy)methyl]-
• 2-(phenylmethoxymethyl)-5-propan-2-yl-1H-imidazole
• 2-BENZYLOXYMETHYL-4-ISOPROPYL-1H-IMIDAZOLE
• 2-benzyloxymethyl-4-isopropylimidazole
• 2-[(BENZYLOXY)METHYL]-4-ISOPROPYLIMIDAZOLE
• DTXSID80446487
• MLXAYWQAGBEISD-UHFFFAOYSA-N
• 2-(benzyloxymethyl)-4-isopropyl-1H-imidazole
• AKOS015914402
• 178982-67-7
• 2-((Benzyloxy)methyl)-4-isopropyl-1H-imidazole
• SCHEMBL4903117

• InChIKey： MLXAYWQAGBEISD-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H18N2O/c1-11(2)13-8-15-14(16-13)10-17-9-12-6-4-3-5-7-12/h3-8,11H,9-10H2,1-2H3,(H,15,16)
• SMILES： CC(C1NC(COCC2C=CC=CC=2)=NC=1)C

Computed Properties

• Exact Mass: 230.14200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 230.141913202g/mol
• Heavy Atom Count: 17
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• LogP: 3.24990
• PSA: 37.91000
• Boiling Point: 402.0±33.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 145.7±15.6 °C
• Density: 1.1±0.1 g/cm3